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Compound of Interest

Compound Name: HS80

Cat. No.: B1244188

For laboratory professionals engaged in pioneering research and development, the safe
handling of chemical reagents is paramount. This guide provides essential safety and logistical
information for the handling of HS80, also known as Nansa HS 80/S, a dried sodium C10-13
alkylbenzene sulfonate. Adherence to these procedures will help ensure a safe laboratory
environment and the integrity of your research.

Immediate Safety and Hazard Information

HS80 is a potent anionic surfactant that requires careful handling due to its hazardous
properties. The primary routes of exposure are ingestion, skin contact, and eye contact.

Hazard Classification:

Hazard Class Category Hazard Statement

Acute toxicity (oral) 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye 1 H318: Causes serious eye
irritation damage

Personal Protective Equipment (PPE)
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A comprehensive personal protective equipment strategy is the first line of defense against
accidental exposure. The following PPE is mandatory when handling HS80.

Recommended Personal Protective Equipment:

Body Part PPE Recommendation Specifications

Must provide a complete seal
Eyes/Face Safety goggles or a face shield  around the eyes or full-face

protection.

Polyvinyl chloride (PVC)

gloves are recommended.
Hands Chemical-resistant gloves Consult the glove

manufacturer for breakthrough

time information.

) Should be worn over personal
Laboratory coat or chemical- _ _
Body ) clothing to prevent skin
resistant apron
contact.

) ) If dust is generated, a NIOSH-
Not generally required with

Respiratory o approved particulate respirator
adequate ventilation )
is recommended.

Operational and Handling Procedures

Proper handling procedures are critical to minimize the risk of exposure and maintain a safe
working environment.

Step-by-Step Handling Workflow:
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\

Preparation

[ Designate a well-ventilated handling area )

l

[ Don appropriate PPE (gloves, goggles, lab coat) )

l

[ Gather all necessary equipment and HS80 )

- J

Handling
y

Carefully weigh or measure HS80, avoiding dust generation

l

[ Slowly add HS80 to the solvent (e.g., water) with stirring

l

[ Transfer the solution to the reaction vessel ]

Cleanup & Disposal

[ Decontaminate work surfaces )

l

[ Remove PPE in the correct order )

l

Dispose of waste according to institutional and local regulations

N J

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of HS80, from preparation to disposal.
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Emergency and First Aid Procedures

In the event of an exposure, immediate and appropriate first aid is crucial.

First Aid Measures:

Exposure Route

First Aid Procedure

Ingestion

Rinse mouth thoroughly with water. Drink plenty
of water. Do NOT induce vomiting. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Skin Contact

Remove contaminated clothing. Wash skin with
plenty of soap and water. If skin irritation occurs,

seek medical attention.

Inhalation

Move the person to fresh air and keep them in a
position comfortable for breathing. If respiratory

symptoms develop, seek medical attention.

Emergency Response Workflow:
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Exposure Occurs

[ Assess the situation and ensure the scene is safe )

A4

[ Administer appropriate first aid based on the route of exposure )

\ 4 Y
@medime medical attention [ Decontaminate the affected area and equipment j

Y

( Report the incident to the appropriate safety personnel )

Click to download full resolution via product page
Caption: A logical workflow for responding to an accidental exposure to HS80.

Disposal Plan

Proper disposal of HS80 and its containers is essential to prevent environmental contamination
and ensure regulatory compliance.

Disposal Guidelines:

e Unused Product: Dispose of unused HS80 as hazardous waste in accordance with local,
state, and federal regulations. Do not dispose of it down the drain.

o Contaminated Materials: Any materials that have come into contact with HS80, such as
gloves, paper towels, and empty containers, should be considered hazardous waste and
disposed of accordingly.
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e Solutions: Aqueous solutions of HS80 should be collected in a designated waste container
and disposed of as hazardous chemical waste.

Always consult your institution's environmental health and safety (EHS) department for specific
disposal protocols.

By adhering to these safety guidelines, researchers can confidently and safely utilize HS80 in
their work, contributing to a culture of safety and scientific excellence.

¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling HS80]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1244188#personal-protective-equipment-for-
handling-hs80]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1244188?utm_src=pdf-body
https://www.benchchem.com/product/b1244188?utm_src=pdf-body
https://www.benchchem.com/product/b1244188#personal-protective-equipment-for-handling-hs80
https://www.benchchem.com/product/b1244188#personal-protective-equipment-for-handling-hs80
https://www.benchchem.com/product/b1244188#personal-protective-equipment-for-handling-hs80
https://www.benchchem.com/product/b1244188#personal-protective-equipment-for-handling-hs80
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1244188?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

